N-cyclohexyl-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H20N6OS/c25-16(20-14-6-2-1-3-7-14)12-26-17-9-8-15-21-22-18(24(15)23-17)13-5-4-10-19-11-13/h4-5,8-11,14H,1-3,6-7,12H2,(H,20,25)
• InChI Key: UOFJMBBDXPYMMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol

Description

The compound “N-cyclohexyl-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide” is a complex organic molecule that contains several functional groups and rings, including a cyclohexyl group, a pyridine ring, a triazole ring, and a pyridazine ring. It belongs to the class of organic compounds known as phenyl-1,2,4-triazoles.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The triazole ring, for example, contains two carbon and three nitrogen atoms. The pyridine and pyridazine rings contain nitrogen as well.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Triazoles are known to participate in a variety of reactions, including nucleophilic substitutions and reductions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the triazole ring could potentially influence its acidity, basicity, and reactivity.

Future Directions

Future research could potentially explore the synthesis, properties, and uses of this compound in more detail. This could include developing more efficient synthesis methods, studying its reactivity and interactions with various biological targets, and exploring its potential applications in areas such as medicine or materials science.